2-(4-fluorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(3-hydroxy-3-naphthalen-1-ylpropyl)acetamide
• InChI: InChI=1S/C21H20FNO3/c22-16-8-10-17(11-9-16)26-14-21(25)23-13-12-20(24)19-7-3-5-15-4-1-2-6-18(15)19/h1-11,20,24H,12-14H2,(H,23,25)
• InChI Key: QNMQWRRPISXWCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CCNC(=O)COC3=CC=C(C=C3)F)O
• Molecular Formula: C21H20FNO3
• Molecular Weight: 353.4 g/mol

Description

2-(4-fluorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as FNA and is a potent and selective antagonist of the histamine H3 receptor.

Scientific Research Applications

Click Chemistry in Anticancer Drug Discovery

Click Chemistry-Based Synthesis of New 1-formyl-naphthalen-2-yloxymethyl-1,2,3-triazoles explores the synthesis of compounds through copper(I)-catalyzed 1,3-dipolar cycloaddition reactions, a method that may be applicable to the synthesis of 2-(4-fluorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide. This research demonstrates the potential of such compounds in anticancer drug discovery, emphasizing their cytotoxic potential against various cancer cell lines, including CNS, melanoma, and breast cancer panels. The study signifies the importance of structural diversity in medicinal chemistry for developing effective anticancer agents (Dhuda et al., 2021).

Nanomaterials in Synthesis

Nano magnetite (Fe3O4) as a catalyst for synthesis indicates the utility of nanomaterials in facilitating the synthesis of complex organic compounds. This research might correlate with the synthesis pathways of 2-(4-fluorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide by illustrating how magnetic nanoparticles can enhance reaction efficiency under certain conditions. Such methodologies offer clean, efficient, and innovative approaches to chemical synthesis, highlighting the evolving landscape of synthetic chemistry (Mokhtary & Torabi, 2017).

Fluorescence Studies for Biological Interactions

Fluorescence spectral studies on the interaction of fluorescent probes with Bovine Serum Albumin (BSA) showcase the relevance of compounds with specific functional groups in biological studies. The interaction between fluorescent compounds and proteins like BSA can offer insights into the binding behavior, structural configuration, and potential therapeutic or diagnostic applications of similar compounds. This research avenue may be pertinent to the study of 2-(4-fluorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide in understanding its interactions at the molecular level (Ghosh, Rathi, & Arora, 2016).